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Compound of Interest

Compound Name: 8alpha-N-Imidazolylriboflavin
CAS No.: 97219-10-8
Cat. No.: B1220377
Get Quote
. J

Executive Safety Summary
8

-N-Imidazolylriboflavin is a specialized flavin derivative, typically encountered as a prosthetic
group in flavoenzymes (e.g., succinate dehydrogenase) or as a synthetic reference standard.
While the parent compound (Riboflavin) is generally non-hazardous, the imidazole modification
imparts basicity and potential irritation properties.

Operational Directive: Treat this compound as a Category 2 Skin/Eye Irritant and a
Photosensitive Organic Chemical. Disposal must prioritize high-temperature incineration to
ensure complete thermal destruction of the imidazole ring system.

Immediate Action Card
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Parameter Critical Specification

Irritant (Xi) (Precautionary classification due to
Hazard Class o )
imidazole moiety)

-20°C, Desiccated, Protected from Light (Amber
Storage
Glass)

o Strong Oxidizing Agents, Reducing Agents,
Incompatibility st Acid
rong Acids

Non-Halogenated Organic Waste (Solid or
Liquid)

Waste Stream

Chemical Identity & Waste Characterization

To ensure compliant disposal, you must first characterize the waste stream. This compound is
often generated in three distinct forms during research.

e Form A: Pure Synthetic Solid. (Bright yellow/orange powder). High purity.

e Form B: Aqueous Assay Waste. (Dilute solution in buffer). Contains salts/enzymes.[1]
e Form C: Protein-Bound Precipitate. (Denatured enzyme pellet).

Scientific Rationale: The 8

-linkage is acid-stable but can be cleaved under high-temperature acid hydrolysis (150°C) [1].
Alkaline irradiation degrades the flavin core into lumiflavin [2].[2] Therefore, chemical
deactivation (bleach/acid) is inefficient and not recommended for final disposal. Thermal
destruction is the only self-validating disposal method.

Pre-Disposal Protocol: The Self-Validating System

Before moving waste to the central accumulation area, perform this 3-step check to ensure
container integrity and safety.

Step 1: Photostability Check

» Requirement: Ensure all waste containers are Amber HDPE or wrapped in aluminum foil.
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e Reasoning: Flavin derivatives produce reactive oxygen species (ROS) upon light exposure,
which can pressurize sealed waste containers over time or degrade the compound into
unknown byproducts.

Step 2: pH Verification (Liquids Only)
e Protocol: Measure pH of agueous waste streams.

e Target: pH 6.0 — 8.0.

e Action: If pH < 5 or > 9, neutralize with dilute HCI or NaOH.

o Why? The imidazole nitrogen has a pKa near 6.0-7.0 [3]. Extreme pH can induce ionization
or precipitation, complicating downstream incineration.

Step 3: Solvent Segregation

 Critical: Do NOT mix with halogenated solvents (Chloroform, DCM).

¢ Action: Segregate into "Non-Halogenated Organic" streams.

Step-by-Step Disposal Procedures
Scenario A: Disposal of Solid Substance (Pure or
Precipitate)

Applicable for: Expired synthetic standards, lyophilized powders.

Containment: Transfer the solid into a screw-cap glass vial.

Secondary Packaging: Place the vial into a transparent, sealable bag (e.g., Ziploc).

Labeling: Affix a hazardous waste label reading:
o Contents: "8alpha-N-Imidazolylriboflavin, Solid."

o Hazards: "Irritant, Organic."

Disposal Path: Place in the Solid Organic Waste drum for Incineration.
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Scenario B: Disposal of Aqueous Solutions

Applicable for: Buffer waste from enzymatic assays, dialysis buffers.

Concentration Check:

o Trace (<1 mg/L): Can often be drain-disposed with copious water (Check local EHS
regulations first).

o Standard (> 1 mg/L): Collect as chemical waste.[3]

Collection: Pour into the "Agueous Chemical Waste" carboy.

Compatibility: Ensure the carboy does not contain heavy metals or oxidizers (like bleach),
which react with the flavin core.

Disposal Path:Wastewater Treatment or Incineration via licensed contractor.

Scenario C: Disposal of Organic Solvent Solutions

Applicable for: HPLC waste, extraction layers.

Segregation: Determine if the solvent is Halogenated (e.g., DCM) or Non-Halogenated (e.g.,
Methanol, Acetonitrile).

Collection: Pour into the appropriate solvent waste carboy.

Labeling: List "8alpha-N-Imidazolylriboflavin" as a trace contaminant (<1%).

Disposal Path:Fuel Blending or Incineration.

Emergency Spill Response

In the event of a benchtop spill, follow this specific cleanup logic to prevent staining and
exposure.

o PPE: Nitrile gloves, safety goggles, lab coat.

e Solid Spill:
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o Do not dry sweep (creates dust).
o Cover with a wet paper towel (water or 50% ethanol) to dampen.
o Wipe up and place in solid waste.
e Liquid Spill:
o Absorb with vermiculite or standard spill pads.

o Note: Flavins stain surfaces intensely yellow. Clean the area with 10% Sodium Dodecyl
Sulfate (SDS) detergent followed by water. Avoid bleach, as it may degrade the flavin into
lumiflavin (which is also fluorescent and harder to track).

Visual Workflow: Waste Segregation Logic
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Figure 1: Decision tree for segregating 8
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-N-Imidazolylriboflavin waste streams based on physical state and solvent composition.

Regulatory & Compliance Codes

While this specific derivative is not explicitly listed in RCRA (US) or List of Wastes (EU), it must
be classified based on its chemical nature.

. . Classification /
Region Regulation Notes
Code

Not Listed (Classify as  Use "Laboratory

USA EPA/RCRA _ - _
Ignitable if in solvent) Waste" profile.
Laboratory chemicals
consisting of or
EU Low / EWC 16 05 06* o
containing hazardous
substances.
Unless dissolved in a
Transport DOT / IATA Not Regulated flammable solvent
(e.g., Methanol).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220377?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

